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Compound of Interest

Compound Name: 2-amino-N-butylbenzamide

Cat. No.: B082491 Get Quote

For Immediate Release

This document provides crucial safety and logistical information for the proper disposal of 2-
amino-N-butylbenzamide, ensuring operational safety and regulatory compliance. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals.

All chemical waste is regulated and must be disposed of following established protocols.[1][2] It

is imperative to treat 2-amino-N-butylbenzamide as a hazardous substance and manage its

disposal through your institution's Environmental Health and Safety (EHS) program.[1][3] Never

dispose of this chemical in the regular trash or down the sewer system.[1][4]

Summary of Key Disposal and Safety Information
The following table summarizes critical data for the safe handling and disposal of 2-amino-N-
butylbenzamide and analogous compounds.
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Parameter Information Source

Chemical Name 2-amino-N-butylbenzamide

Molecular Formula C11H16N2O [5]

Molecular Weight 192.26 g/mol [5]

Disposal Method

Licensed chemical destruction

plant or controlled incineration

with flue gas scrubbing.

[4]

Personal Protective Equipment

(PPE)

Tightly fitting safety goggles,

chemical-resistant gloves, lab

coat.

[4][6]

In case of Spillage

Collect and arrange for

disposal in suitable, closed

containers. Remove ignition

sources.

[4]

Incompatible Materials Strong oxidizing agents. [7][8]

Detailed Disposal Protocol
The proper disposal of 2-amino-N-butylbenzamide must be handled as a hazardous waste

procedure. Adherence to these steps is critical for safety and compliance.

Step 1: Waste Identification and Segregation

Treat all 2-amino-N-butylbenzamide waste, including contaminated materials (e.g., gloves,

weighing paper, pipette tips), as hazardous waste.[3][9]

Segregate this waste from other chemical waste streams to avoid incompatible mixtures,

unless explicitly permitted by your institution's EHS guidelines.[1][10] Store acids and bases

separately.[10]

Step 2: Waste Collection and Containment
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Solid Waste: Collect solid 2-amino-N-butylbenzamide waste in a clearly labeled, sealed

container.[4]

Liquid Waste (Solutions): If the compound is in a solution, collect it in a leak-proof container

with a secure cap that is compatible with the solvent.[6] Plastic containers are generally

preferred over glass for hazardous waste when compatibility is not an issue.[1][11]

Ensure waste containers are in good condition, with no leaks or rust.[9] Keep containers

closed at all times except when adding waste.[2][9][12]

Step 3: Labeling of Waste Containers

Properly label all waste containers with a hazardous waste tag provided by your EHS

department.[1][3] The label must include the following information:

The words "Hazardous Waste".[1]

Full chemical name: "Waste 2-amino-N-butylbenzamide". Do not use abbreviations or

chemical formulas.[1]

For mixtures, list each chemical and its approximate percentage.[1]

Date of waste generation.[1]

Your name, department, and contact information.[1]

Step 4: Storage of Chemical Waste

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory where the waste is generated.[10][11]

The storage area should be away from general laboratory traffic and incompatible materials.

[6]

Ensure secondary containment is used for liquid waste to prevent spills.[3]

Step 5: Arranging for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b082491?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-amino-n-benzyl-benzamide.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_4_amino_N_2_chlorophenyl_benzamide.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b082491?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_4_amino_N_2_chlorophenyl_benzamide.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[1][3] Do not transport hazardous waste yourself.[3]

Provide the EHS department with a complete list of the chemicals to be disposed of.[1]

Step 6: Decontamination of Empty Containers

Empty containers that held 2-amino-N-butylbenzamide must be triple-rinsed with a suitable

solvent capable of removing the chemical.[3][9]

The rinsate from this process must be collected and disposed of as hazardous waste.[3][9]

After triple-rinsing, deface the original label on the container, and it may then be disposed of

as regular trash.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-amino-N-
butylbenzamide.
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Caption: Disposal workflow for 2-amino-N-butylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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